Cas no 2228117-79-9 (2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid
• CAS No: 2228117-79-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6102860
• PubChem ID: 165676902
• Update Time: 2025-07-23

2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid
• 2-amino-2-[1-(3-ethynylphenyl)cyclopropyl]acetic acid
• 2228117-79-9
• EN300-1763181

• Inchi： 1S/C13H13NO2/c1-2-9-4-3-5-10(8-9)13(6-7-13)11(14)12(15)16/h1,3-5,8,11H,6-7,14H2,(H,15,16)
• InChI Key： CHPCLMDJFFAYGI-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC=C(C#C)C=2)CC1)N)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid

Research Briefing on 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid (CAS: 2228117-79-9)

The compound 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid (CAS: 2228117-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its cyclopropyl and ethynylphenyl moieties contribute to its ability to interact with biological targets, making it a promising candidate for further development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific protein-protein interactions, particularly in pathways associated with inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid exhibited potent inhibitory activity against a key enzyme involved in neuroinflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Furthermore, computational modeling and structure-activity relationship (SAR) analyses have provided insights into the molecular interactions of this compound with its biological targets. These studies have identified critical binding sites and functional groups that enhance its affinity and selectivity, paving the way for the design of more effective analogs. The compound's favorable pharmacokinetic properties, including its metabolic stability and bioavailability, further support its potential for clinical development.

Despite these promising findings, challenges remain in optimizing the compound's therapeutic index and minimizing off-target effects. Ongoing research is focused on refining the synthetic routes and exploring novel formulations to improve its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetic acid (CAS: 2228117-79-9) represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research in this area holds the potential to yield innovative therapies for a range of diseases, underscoring the importance of this compound in the evolving landscape of chemical biology and medicine.